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A Deep Dive into the Efficacy of OMT for Musculoskeletal and Other Conditions

Osteopathic manipulative treatment (OMT) is a hands-on approach used by osteopathic
physicians to diagnose, treat, and prevent illness or injury. This guide provides a comparative
analysis of findings from several meta-analyses on the effectiveness of OMT for various clinical
conditions, with a focus on pain and functional improvement. The data presented is intended
for researchers, scientists, and drug development professionals to offer a comprehensive
overview of the current evidence base.

. OMT for Localized Joint Pain

A meta-analysis examining the efficacy of OMT for localized joint pain synthesized data from
three randomized controlled trials (RCTs) involving 187 patients.[1] The primary outcome
measured was the difference in pain levels between OMT and non-OMT groups.

Key Findings:

While a common effects model suggested a significant reduction in pain with OMT, the random
effects model, which accounts for heterogeneity between studies, did not show a statistically
significant difference.[1] The analysis revealed high heterogeneity (12 = 96%), indicating
substantial variability among the included studies.[1] A sub-analysis focused on shoulder pain
did, however, show a significant pain reduction with OMT.[1]

Table 1: Meta-Analysis of OMT for Localized Joint Pain
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Mean Difference in

. 95% Confidence
Model Pain (OMT vs. Non- p-value
Interval
OMT)
Common Effects
-3.09 -3.57 t0 -2.61 <0.0001
Model
Random Effects N
-1.80 -7.31t03.78 Not Significant

Model

Experimental Protocols:

The methodologies of the individual RCTs included in this meta-analysis varied. A consistent
element was the comparison of OMT against a control group, which in some cases was a sham
treatment or no treatment. The specific OMT techniques, duration, and frequency of treatments
were not standardized across the studies, contributing to the high heterogeneity observed.

Logical Relationship: Study Selection Process

The PRISMA (Preferred Reporting Items for Systematic Reviews and Meta-Analyses) flow
diagram illustrates the process of identifying and selecting studies for inclusion in a meta-

analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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